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Compound of Interest

Compound Name: Sodium citrate

Cat. No.: B3435027

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling sodium citrate, a common laboratory reagent. Adherence to these
procedural steps will support the integrity of your research and the safety of your team.

Personal Protective Equipment (PPE) and Safety
Measures

When handling sodium citrate, particularly in its powdered form, a comprehensive approach to
personal protection is crucial. The following table summarizes the recommended PPE and
safety engineering controls.
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Protective Measure

Specification

Rationale

Eye Protection

Safety glasses with side

shields or goggles.[1][2]

To protect against dust

particles and splashes.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[2]

To prevent skin contact.

Body Protection

Lab coat.[3]

To protect skin and clothing

from spills.

Respiratory Protection

Generally not required for
small quantities in well-
ventilated areas.[4] For bulk
handling or where dust is
generated, a NIOSH-approved
N95 or P1 dust mask is

recommended.[4]

To prevent inhalation of dust

particles.

Engineering Controls

Work in a well-ventilated area.
[1][5] Use a fume hood if

significant dust is expected.[1]

To minimize airborne

concentrations of dust.

Hygiene

Wash hands thoroughly after
handling.[1][6] Do not eat,
drink, or smoke in the handling
area.[1][7]

To prevent accidental

ingestion.

Emergency Equipment

Emergency eyewash fountains
and safety showers should be

readily available.[1][7]

For immediate
decontamination in case of

exposure.

Operational Plan: Step-by-Step Handling Protocol

Following a standardized procedure for handling sodium citrate minimizes risks and ensures

operational efficiency.

1. Preparation:

o Read the Safety Data Sheet (SDS) for sodium citrate before use.[3][9]
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Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.[3]

Confirm the location and functionality of emergency equipment.[3]

. Handling:

Wear the appropriate PPE as outlined in the table above.[3][9]

When weighing or transferring powdered sodium citrate, do so in a manner that minimizes
dust generation.[1][6][10]

If creating a solution, slowly add the sodium citrate to the liquid to avoid splashing.[3]

Clearly label all containers with the contents and any relevant hazard information.[3][9]

. Storage:

Store sodium citrate in a cool, dry, and well-ventilated place.[1][3][10]

Keep the container tightly sealed to prevent moisture absorption, as it is hygroscopic.[1][2][6]

Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

[11[7]

Ideal storage temperature is between 15°C and 25°C (59°F and 77°F).[2][11]

Spill and Disposal Plan

Accidents can happen; a clear plan for spill management and waste disposal is essential.

Spill Cleanup:

Evacuate and Secure: For large spills, evacuate unnecessary personnel and secure the
area.[7]

Ventilate: Ensure the area is well-ventilated.
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o Containment: For small spills, moisten the material with water to reduce airborne dust and
then sweep or vacuum it up.[6][10] For larger spills, use dikes or absorbents to contain the
spill.[7][10]

o Collection: Place the spilled material into a suitable, labeled container for disposal.[4][7][12]

» Decontamination: Clean the spill area thoroughly with soap and water.[4][12]

Waste Disposal:

Sodium citrate waste should be disposed of in accordance with local, state, and federal
regulations.[8][9]

o For laboratory quantities, it may be permissible to dilute the solution with a large amount of
water and flush it down the drain, but always consult your institution's environmental health
and safety guidelines first.[1]

o Alternatively, unused or waste sodium citrate should be placed in a designated and properly
labeled chemical waste container for collection by a licensed hazardous waste disposal
company.[8][9]

Do not dispose of solid sodium citrate in regular trash.[3]

Logical Relationship of PPE for Handling Sodium
Citrate
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Handling Sodium Citrate

Engineering Controls Personal Hygiene

Personal Protective Equipment (PPE)
Eye Protection Hand Protection Body Protection Respiratory Protection
(Goggles/Safety Glasses) (Gloves) (Lab Coat) (Dust Mask if needed)

Well-Ventilated Area (Wash Hands After Handlingj (No Eating, Drinking, or Smokingj

Fume Hood
(for bulk handling)

Click to download full resolution via product page

Caption: Logical workflow for required PPE and safety measures when handling sodium
citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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